[1-(4-methoxyphenyl)-1H-1,2,3-triazol-4-yl]methanamine hydrochloride

• IUPAC Name: [1-(4-methoxyphenyl)triazol-4-yl]methanamine;hydrochloride
• InChI: InChI=1S/C10H12N4O.ClH/c1-15-10-4-2-9(3-5-10)14-7-8(6-11)12-13-14;/h2-5,7H,6,11H2,1H3;1H
• InChI Key: WJUPTUHEDPURIV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2C=C(N=N2)CN.Cl
• Molecular Formula: C10H13ClN4O
• Molecular Weight: 240.69 g/mol
• CAS RN: 1384430-87-8

Description

[1-(4-methoxyphenyl)-1H-1,2,3-triazol-4-yl]methanamine hydrochloride, also known as MTA, is a synthetic compound that has gained attention in the scientific community due to its potential applications in various fields. MTA is a member of the triazole family and has been synthesized by several methods, including click chemistry.

Scientific Research Applications

Antimicrobial Activities

Triazole derivatives have been synthesized and evaluated for their antimicrobial activities. For instance, a series of quinoline derivatives carrying a 1,2,3-triazole moiety demonstrated moderate to very good antibacterial and antifungal activities, comparable to first-line drugs. These findings highlight the potential of triazole compounds in developing new antimicrobial agents (Thomas, Adhikari, & Shetty, 2010). Similarly, various 1,2,4-triazole ester and benzotriazole ester derivatives were prepared, underscoring the chemical versatility and potential biological applications of triazole compounds due to their significant pharmacological potential (Toumani, 2017).

Corrosion Inhibition

Triazole derivatives also play a crucial role in corrosion inhibition. For example, 3,5-bis(4-methoxyphenyl)-4-amino-1,2,4-triazole exhibited excellent inhibition performance on mild steel in hydrochloric acid medium, with efficiency up to 98% at certain concentrations. This study provides insights into the mechanism of corrosion inhibition, which involves the adsorption of triazole compounds on the steel surface, following Langmuir's adsorption isotherm (Bentiss et al., 2009).

Synthesis of Novel Compounds

Triazole compounds are utilized in the synthesis of novel compounds with potential biological activities. The synthesis of trans N-Substituted pyrrolidine derivatives bearing a 1,2,4-triazole ring highlights the structural diversity that can be achieved with triazole as a core motif, which is essential in clinical drugs across various therapeutic categories (Prasad et al., 2021). Additionally, the synthesis and antimicrobial activity of novel propan-1-ones with a 1,2,3-triazol-4-yl moiety indicate the ongoing research into exploiting the triazole ring for developing antimicrobial agents (Nagamani et al., 2018).